4-Hexenenitrile, 4-acetyl-, (E)- (9CI)

• CAS No.: 145250-01-7
• Molecular Formula: C8H11NO
• Molecular Weight: 137.182
• IUPAC Name: (E)-4-acetylhex-4-enenitrile
• InChI: InChI=1S/C8H11NO/c1-3-8(7(2)10)5-4-6-9/h3H,4-5H2,1-2H3/b8-3+
• InChI Key: MMMGEAKMJLWRFU-FPYGCLRLSA-N
• SMILES: CC=C(CCC#N)C(=O)C
• Synonyms: 4-Hexenenitrile, 4-acetyl-, (E)- (9CI)

Description

4-Hexenenitrile, 4-acetyl-, (E)- (9CI) is an unsaturated nitrile derivative featuring an acetyl group at the 4-position of a hexene backbone in the E-configuration. This compound combines the reactivity of a nitrile (–C≡N) with the electrophilic character of an acetyl group (–COCH₃), making it a versatile intermediate in organic synthesis. The E-stereochemistry influences its physical properties (e.g., melting point, solubility) and reactivity in stereoselective reactions .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key features of 4-Hexenenitrile, 4-acetyl-, (E)- (9CI) with structurally related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Features
4-Hexenenitrile, 4-acetyl-, (E)- (9CI)	C₈H₁₁NO	~137.18	Nitrile, acetyl, E-alkene	Combines nitrile polarity with acetyl electrophilicity; stereochemical specificity
6-(4-Phenyltriazol-1-yl)hexanenitrile	C₁₄H₁₆N₄	240.31	Nitrile, triazole	Click chemistry applications; reported 94% yield in synthesis
4-Acetyl-2(1H)-pyridinone	C₇H₇NO₂	137.14	Acetyl, pyridinone	Heterocyclic base; used in pharmaceutical intermediates
5-Hexyn-2-one, 4-hydroxy-4-methyl- (9CI)	C₇H₁₀O₂	126.15	Ketone, alkyne, hydroxyl	High purity (≥95%); used in research for acetylene-based reactions
4-Hexenamide, N,N-dimethyl-, (E)- (9CI)	C₈H₁₅NO	141.21	Amide, E-alkene	Amide group enhances hydrogen bonding; industrial polymer applications